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Compound of Interest

Compound Name: Naltrexone-d3

Cat. No.: B1141332

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for
Naltrexone-d3, a deuterated form of Naltrexone commonly used as an internal standard in
analytical chemistry. Understanding the potential hazards and implementing appropriate safety
protocols are paramount to ensuring a safe laboratory environment. This document synthesizes
available safety data and outlines best practices for the handling, storage, and disposal of
Naltrexone-d3, primarily drawing from safety data sheets (SDS) provided by various suppliers.

Section 1: Chemical and Physical Properties

Naltrexone-d3 shares a similar chemical structure with Naltrexone, with the key difference
being the substitution of three hydrogen atoms with deuterium. This isotopic labeling makes it
an ideal internal standard for mass spectrometry-based quantification of Naltrexone in
biological matrices.[1][2]

Table 1: Physical and Chemical Properties of Naltrexone-d3

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1141332?utm_src=pdf-interest
https://www.benchchem.com/product/b1141332?utm_src=pdf-body
https://www.benchchem.com/product/b1141332?utm_src=pdf-body
https://www.benchchem.com/product/b1141332?utm_src=pdf-body
https://www.caymanchem.com/product/18325/naltrexone-d3
https://www.medchemexpress.com/naltrexone-d3.html
https://www.benchchem.com/product/b1141332?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Property Value Reference

17-((cyclopropyl-d1)methyl-
Chemical Name d2)-4,5a-epoxy-3,14- [11[3]
dihydroxy-morphinan-6-one

Synonyms Naltrexone-D3 [4]
CAS Number 1261080-26-5

Molecular Formula C20H20D3NO4

Molecular Weight 344.4 g/mol

Appearance A neat solid

Purity >98%

Section 2: Hazard Identification and Classification

Naltrexone-d3 is often supplied as a solution, most commonly in methanol. Therefore, the
hazard profile is largely dictated by the solvent. When handled as a neat solid, the hazards are
primarily associated with the pharmacological activity of Naltrexone itself.

Table 2: GHS Hazard Classification for Naltrexone-d3 in Methanol
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Hazard . .
Hazard Class Signal Word Pictogram Reference
Statement
Flammable H225: Highly
Liquids flammable liquid Danger ()
(Category 2) and vapor.
Acute Toxicity - H301: Toxic if
Danger
Oral (Category 3) swallowed.
Acute Toxicity - o
H311: Toxic in
Dermal _ _ Danger
contact with skin.
(Category 3)
Acute Toxicity - o
) H331: Toxic if
Inhalation ] Danger
inhaled.
(Category 3)
- H370: Causes
Specific Target
o damage to the
Organ Toxicity -
central nervous Danger R TNl

Single Exposure

system and the
(Category 1) ]

visual organs.

For Naltrexone hydrochloride, a related compound, the primary hazards are harmful if
swallowed and causing serious eye irritation.

Section 3: Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure the
stability of Naltrexone-d3.

Handling

¢ Ventilation: Ensure good ventilation and exhaustion at the workplace.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, eye
protection, and face protection. In case of insufficient ventilation, wear a suitable respiratory
device.
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» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this
product.

» Fire Prevention: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
Ground/bond container and receiving equipment.

Storage

o Temperature: Store in a cool, well-ventilated place. Specific storage temperatures may be
provided on the product insert; for example, some formulations require refrigeration at 2°C to
8°C.

o Container: Keep the container tightly closed.

o Incompatibilities: Information on incompatible materials is not consistently provided, so it is
prudent to store it away from strong oxidizing agents.

Section 4: First-Aid Measures

In the event of exposure, immediate and appropriate first-aid measures should be taken.

Table 3: First-Aid Measures for Naltrexone-d3 (in Methanol)
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Exposure Route First-Aid Procedure Reference

Supply fresh air or oxygen; call

for a doctor. In case of irregular

Inhalation . .
breathing or respiratory arrest,
provide artificial respiration.
Immediately remove any

Skin Contact clothing soiled by the product.

Rinse skin with water/shower.

Rinse opened eye for several
Eye Contact ] )
minutes under running water.

Do not induce vomiting;
Ingestion immediately call for medical
help.

Section 5: Accidental Release Measures

In case of a spill, follow these procedures to mitigate the hazard:
o Personal Precautions: Wear protective equipment. Keep unprotected persons away.
o Environmental Precautions: Prevent entry into sewers, surface water, or ground water.

o Containment and Cleanup: Absorb with liquid-binding material (sand, diatomite, acid binders,
universal binders, sawdust). Dispose of contaminated material as waste according to
regulations. Ensure adequate ventilation.

Section 6: Toxicological Information

Specific toxicological studies on Naltrexone-d3 are not readily available. The toxicological
information is therefore based on the parent compound, Naltrexone, and the common solvent,
methanol.

o Acute Toxicity: For Naltrexone-d3 in methanol, the primary routes of acute toxicity are oral,
dermal, and inhalation, all classified as toxic.
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e Irritation: No significant irritant effect on the skin or eyes has been reported for Naltrexone-
d3 in methanol.

» Sensitization: No sensitizing effects are known.
» Carcinogenicity: Naltrexone is not listed as a carcinogen by IARC.

o Hepatotoxicity: Naltrexone has the potential to cause hepatocellular injury, especially at high
doses.

Section 7: Experimental Protocols and Use

Naltrexone-d3 is primarily used as an internal standard in analytical methods for the
quantification of naltrexone in biological samples, such as urine and plasma.

Sample Preparation for LC-MS/MS Analysis of
Naltrexone in Urine

A common application involves the enzymatic hydrolysis of naltrexone metabolites followed by
liquid chromatography-tandem mass spectrometry (LC-MS/MS).
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Master Mix:
Patient Urine Sample (50 pL)

- Naltrexone-d3 (1.6 pg/mL)

- B-glucuronidase
- Phosphate Buffer (pH 7.5)

Dilute 10x with Master Mix

Incubate at 60°C for 60 min

(Hydrolysis)

:

Centrifugation

Click to download full resolution via product page

Caption: Workflow for urine sample preparation for Naltrexone analysis.

Logical Relationship for Safe Handling

The following diagram illustrates the logical flow of considerations for ensuring safety when

working with Naltrexone-d3.
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Caption: Logical workflow for ensuring safe handling of Naltrexone-d3.

Section 8: Signaling Pathway of Naltrexone

Naltrexone is a non-selective opioid receptor antagonist with the highest affinity for the p-opioid
receptor. Its mechanism of action involves blocking the effects of endogenous and exogenous
opioids.
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Caption: Simplified signaling pathway of Naltrexone as an opioid antagonist.

This guide is intended for informational purposes for a professional audience and should not be
considered a substitute for a comprehensive risk assessment specific to your laboratory's
procedures and conditions. Always consult the most current Safety Data Sheet provided by
your supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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